Cas no 22056-04-8 (2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile)

• Product Name: 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile
• CAS No: 22056-04-8
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 4640134
• Update Time: 2025-05-23

2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROPHENYL)(HYDROXY)METHYL]PROP-2-ENENITRILE
• 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile
• 2-[(4-chlorophenyl)-hydroxymethyl]prop-2-enenitrile
• 2-(4-Chloro-alpha-hydroxybenzyl)acrylonitrile

• Inchi： 1S/C10H8ClNO/c1-7(6-12)10(13)8-2-4-9(11)5-3-8/h2-5,10,13H,1H2
• InChI Key： JYCZGEVNRFSAQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C#N)=C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile

Research Briefing on 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile (CAS: 22056-04-8)

2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile (CAS: 22056-04-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique acrylonitrile backbone and chlorophenyl-hydroxymethyl substitution, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile. The study demonstrated that certain derivatives exhibited potent activity against multi-drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, highlighting the compound's potential as a scaffold for novel antibiotics.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in cancer therapy. The study revealed that 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile derivatives could selectively target and inhibit the proliferation of certain cancer cell lines, such as breast and lung cancer cells. The researchers employed molecular docking studies to elucidate the interaction between the compound and key oncogenic proteins, providing a foundation for further optimization of its anticancer properties.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile, making it more accessible for large-scale applications. A 2022 patent application detailed an efficient, low-cost synthesis route that minimizes hazardous byproducts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising findings, challenges remain in the clinical translation of 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. However, the compound's structural versatility and demonstrated bioactivity position it as a valuable candidate for future drug development efforts.

In conclusion, 2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile (CAS: 22056-04-8) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, ranging from antimicrobial agents to anticancer therapeutics, underscore its potential to address unmet medical needs. Continued exploration of its derivatives and mechanisms of action will be crucial in unlocking its full therapeutic potential.